Cas no 847789-44-0 ((2-Tert-Butylcarbamoyl-ethyl)-carbamic acid tert-butyl ester)

• Product Name: (2-Tert-Butylcarbamoyl-ethyl)-carbamic acid tert-butyl ester
• CAS No: 847789-44-0
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 2119445
• Update Time: 2023-08-04

(2-Tert-Butylcarbamoyl-ethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (2-tert-butylcarbamoyl-ethyl)-carbamic acid tert-butyl ester
• XEGJFNPJUVWNGZ-UHFFFAOYSA-N
• STK497929
• N~3~-(tert-butoxycarbonyl)-N-tert-butyl-beta-alaninamide
• N~3~-(tert-butoxycarbonyl)-N-(tert-butyl)-beta-alaninamide
• (2-Tert-Butylcarbamoyl-ethyl)-carbamic acid tert-butyl ester

• Inchi： 1S/C12H24N2O3/c1-11(2,3)14-9(15)7-8-13-10(16)17-12(4,5)6/h7-8H2,1-6H3,(H,13,16)(H,14,15)
• InChI Key： XEGJFNPJUVWNGZ-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NC(C)(C)C)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• Topological Polar Surface Area: 67.4